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Compound of Interest

Compound Name:
2-Methylquinoline-8-sulfonyl

chloride

CAS No.: 119373-30-7

Cat. No.: B2974050

Get Quote

As researchers and drug development professionals, handling highly reactive electrophiles

requires more than just following safety data sheets—it requires a fundamental understanding

of chemical mechanics. 2-Methylquinoline-8-sulfonyl chloride (CAS: 119373-30-7) is a

potent reagent used in the synthesis of sulfonamides and other functionalized quinolines.

However, its reactivity makes it inherently hazardous.

This guide synthesizes technical accuracy with field-proven laboratory insights, providing a self-

validating operational framework for the safe handling, storage, and disposal of this corrosive

material.

Chemical Profile & Mechanistic Hazards
To handle 2-Methylquinoline-8-sulfonyl chloride safely, one must understand its core

reactivity. The sulfonyl chloride functional group is highly electrophilic.

Causality of Hazard: The sulfur atom is highly susceptible to nucleophilic attack by water. Upon

exposure to ambient moisture or bulk water, the molecule undergoes rapid, unmitigated
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hydrolysis. This exothermic reaction collapses the tetrahedral intermediate, expelling a chloride

ion to form 2-methylquinoline-8-sulfonic acid and hydrogen chloride (HCl) gas. The rapid

expansion of HCl gas can pressurize closed vessels, leading to explosion hazards, while the

acidic byproducts cause severe, immediate tissue necrosis upon contact .

Quantitative Chemical & Safety Data
Parameter Specification

Chemical Name 2-Methylquinoline-8-sulfonyl chloride

CAS Number 119373-30-7

Molecular Formula C10H8ClNO2S

GHS Hazard Class Class 8 (Corrosive Solid, Acidic, Organic)

UN Number UN 3261

Storage Conditions 2-8°C, strictly under inert atmosphere (Ar/N₂)

Quenching Equivalents
5-10 molar equivalents of saturated aqueous

NaHCO₃

Personal Protective Equipment (PPE) Matrix
A comprehensive PPE strategy is crucial. Standard laboratory attire is insufficient for handling

Class 8 Corrosive Solids.

Hand Protection (Chemical-Resistant Gloves): Nitrile or neoprene gloves must be worn.

Causality: Sulfonyl chlorides and their acidic byproducts can rapidly permeate standard

latex. Nitrile provides a superior chemical barrier against organic acids and chlorinated

compounds. Always inspect gloves for micro-tears before use .

Eye and Face Protection: Tightly fitting chemical safety goggles combined with a full-face

shield. Causality: The potential for violent splattering during accidental moisture exposure

necessitates dual-layer protection to prevent irreversible corneal damage from HCl gas or

corrosive solids.
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Body Protection: A flame-resistant lab coat or a chemical-resistant apron. For bulk handling,

impervious clothing is required.

Respiratory Protection: All operations must be conducted inside a certified chemical fume

hood with the sash lowered to the optimal working height. If ventilation is compromised, an

ABEK-P3 filter respirator is required to protect against acidic vapors (HCl, SO₂) .

Operational Plan: Handling & Storage
Every experimental setup involving 2-Methylquinoline-8-sulfonyl chloride must be designed

to exclude moisture completely.

Step-by-Step Methodology: Reaction Setup
Vessel Preparation: Flame-dry or oven-dry all glassware. Purge the reaction vessel with an

inert gas (Argon or Nitrogen) for at least 15 minutes to displace ambient atmospheric

moisture.

Reagent Transfer: Weigh the solid 2-Methylquinoline-8-sulfonyl chloride rapidly. For

highly sensitive applications or humid environments, perform the transfer inside a glovebag

or under an inverted funnel delivering a continuous cone of inert gas.

Solvent Selection: Utilize strictly anhydrous solvents (e.g., dry DCM, THF). Never use protic

solvents unless specifically dictated by the reaction mechanism under highly controlled

conditions.

Secure Storage: After use, flush the primary container with inert gas before sealing. Wrap the

cap tightly with Parafilm and store in a desiccator at 2-8°C .

Quenching & Disposal Protocol
Excess sulfonyl chloride must be carefully neutralized before aqueous workup and disposal.

Direct addition of water will cause an uncontrollable exothermic reaction .
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Caption: Logical relationship of 2-Methylquinoline-8-sulfonyl chloride reactivity pathways.

Step-by-Step Methodology: Controlled Quenching
This protocol is designed as a self-validating system, ensuring the hazard is fully neutralized

before the waste leaves the hood.

Base Preparation: In a wide-mouth beaker (to accommodate gas expansion), prepare a

saturated aqueous solution of sodium bicarbonate (NaHCO₃). Use 5 to 10 molar equivalents

of base relative to the initial amount of sulfonyl chloride.

Temperature Control: Submerge the beaker in an ice-water bath (0-5°C) and initiate vigorous

magnetic stirring. Causality: The low temperature suppresses the exothermic heat of
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neutralization, preventing solvent flash-boiling and dangerous splattering.

Dropwise Addition: Transfer the reaction residue into an addition funnel. Add the mixture

dropwise to the cold, stirred NaHCO₃ solution.

Gas Monitoring: Observe the evolution of CO₂ gas. Do not increase the addition rate until the

foaming from the previous drop has subsided.

System Validation (pH Check): Once addition is complete, allow the mixture to stir for 30

minutes at room temperature. Test the solution with pH paper. A stabilized pH of 7-8

validates that all acidic components (HCl and sulfonic acid) are fully neutralized. The mixture

can now be safely transferred to the aqueous hazardous waste stream .

Emergency Response & Spill Management
In the event of an accidental release, immediate and correct action prevents catastrophic

exposure.

Small Spills (Solid): Evacuate non-essential personnel. Do not use water or combustible

materials (like paper towels) directly on the spill. Cover the spill with a dry, inert absorbent

material such as dry sand, dry lime, or soda ash. Sweep up the material using non-sparking

tools and place it in a sealed, labeled container for hazardous waste disposal .

Inadvertent Water Exposure (Violent Reaction): If water accidentally contacts the bulk

reagent, a rapid, exothermic release of acidic gases will occur. Immediately lower the fume

hood sash completely. Evacuate the immediate area until the reaction subsides and the fume

hood has fully exhausted the HCl gas .

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention, as

corrosive burns from sulfonyl chlorides penetrate deeply .
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To cite this document: BenchChem. [Comprehensive Safety and Operational Guide for 2-
Methylquinoline-8-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2974050/docs#comprehensive-safety-and-
operational-guide-for-2-methylquinoline-8-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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